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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408

An In-depth Technical Guide to 1-Chloropinacolone

This technical guide provides a comprehensive overview of 1-Chloropinacolone (CAS No.
13547-70-1), a significant intermediate in the chemical and pharmaceutical industries. It covers
the compound's nomenclature, physicochemical properties, synthesis protocols, and its role in
organic synthesis. This document is intended for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Nomenclature and Synonyms

1-Chloropinacolone is known by various names across different nomenclature systems. Its
systematic IUPAC name is 1-chloro-3,3-dimethylbutan-2-one.[1] It is registered under the CAS
Number 13547-70-1 and the EC Number 236-920-6.[1][2][3]

The compound is widely recognized by a range of synonyms, reflecting its common usage in
laboratory and industrial settings. These include:

1-Chloro-3,3-dimethyl-2-butanone[2][4][5]

a-Chloropinacolone (or alpha-Chloropinacolone)[1][2]

Chloromethyl tert-butyl ketone[1][2][4]

tert-Butyl chloromethyl ketone[1][2][4]
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e 1-Chloropinacolin[6][7]
e a-Chloropinacolin[2][4]
e Monochloropinacolin[1]
o Chloropinacoline[4][6]

e Chlorpinakolin[4][6]

e 2-Butanone, 1-chloro-3,3-dimethyl-[1][2]

Physicochemical Properties

1-Chloropinacolone is a clear, light yellow liquid at room temperature.[2][6][8][9] Its key

physical and chemical properties are summarized in the table below for easy reference.

Property Value Citations
Molecular Formula CeH11CIO [315]
Molecular Weight 134.60 g/mol [1112][5]
Appearance C.:Ieér, colorless to light yellow CII[L0]
liquid
Melting Point -13°C [8]
Boiling Point 170-173 °C [8]
Density 1.025 g/mL at 25 °C [2][6][8]
Flash Point 67 °C (153 °F) [2][9]
Refractive Index n20/D 1.442 [2][6][8]
Vapor Pressure 1.39 mmHg at 25 °C [2][9]
Water Solubility Not miscible / Slightly soluble [2][6][8][10]

Storage Conditions

Store in a cool, dry, well-
ventilated area; Flammables-

area

[2]19]
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Role in Organic Synthesis

1-Chloropinacolone is a versatile electrophilic reagent and a valuable building block in organic
synthesis.[11] Its primary application is as a key intermediate in the manufacturing of
pharmaceuticals and pesticides, particularly in the synthesis of triazole-based compounds
which exhibit a range of biological activities, including antifungal, antibacterial, and antiviral
properties.[6][8][12][13] The presence of a ketone group and a chloromethyl substituent
adjacent to a sterically hindering tert-butyl group provides a unique reactivity profile for
introducing specific functional groups into larger molecules.[11][13]
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Caption: Role of 1-Chloropinacolone as a key intermediate in chemical synthesis.
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Experimental Protocols: Synthesis

The industrial production of 1-Chloropinacolone is most commonly achieved through the
direct, low-temperature chlorination of pinacolone.[12] This method aims to maximize the yield
of the desired 1-chloro isomer while minimizing the formation of byproducts such as 2-chloro
and 3-chloro pinacolone.[12]

Low-Temperature Solvent-Based Chlorination

Objective: To synthesize 1-Chloropinacolone via direct chlorination of pinacolone in a solvent
system at sub-zero temperatures to control selectivity.

Materials:

e Pinacolone

e Methanol (as solvent)

e Chlorine (Cl2) gas

o Reaction Kettle (with stirring, cooling, and gas inlet systems)
e Brine cooling line

e Circulating pump

e Desolventizing kettle

Procedure:[14]

e Preparation: A solution of pinacolone in methanol is prepared. A typical mass ratio of
pinacolone to methanol is between 0.8:2 and 1.2:2.[14] This solution is charged into a
reaction kettle equipped with efficient stirring and a cooling system.

e Cooling: The stirring and cooling systems are activated to reduce the temperature of the
pinacolone-methanol solution to below 0 °C.[14]
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e Chlorination: A circulating pump is initiated to continuously cycle the cold pinacolone-
methanol solution from a discharge port to a feed port on the reaction kettle. Chlorine gas is
introduced into this circulating solution via a chlorine-adding device on the pipeline.[14] The
reaction is highly exothermic, and maintaining a low temperature is critical to favor the
formation of the 1-chloro isomer.[12] The reaction is monitored and allowed to proceed until
completion.

» Work-up and Purification: Upon completion, the reaction mother liquor is transferred to a
desolventizing kettle. The mixture is heated to between 65 °C and 73 °C to remove the
methanol solvent.[14]

« |solation: After desolventization, the resulting feed liquid is cooled to yield crude 1-
Chloropinacolone. Further purification can be achieved by vacuum distillation.[12]
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Caption: Experimental workflow for the synthesis of 1-Chloropinacolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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